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Compound of Interest

Compound Name: Enoxacin

Cat. No.: B1671340

Technical Support Center: Enoxacin Solubility

Welcome to the technical support center for enoxacin. This resource is designed for
researchers, scientists, and drug development professionals to provide guidance on
overcoming common challenges associated with the aqueous insolubility of enoxacin.

Frequently Asked Questions (FAQSs)
Q1: Why is my enoxacin not dissolving in neutral water or buffer?

Enoxacin is classified as a poorly soluble drug in aqueous solutions at neutral pH.[1] Its
molecular structure contains both a weakly acidic carboxylic acid group (pKa = 5.3-6.0) and a
weakly basic piperazinyl group (pKa = 8.7).[1][2] At a neutral pH (around 7), the molecule exists
predominantly in its zwitterionic form, which has high lipophilicity and limited solubility in water.
[1] Multiple sources report it as "insoluble in water".[3][4][5]

Q2: What is the expected solubility of enoxacin in different solvents?

The solubility of enoxacin varies significantly depending on the solvent and the pH of the
agueous medium. It is a crystalline solid, typically appearing as an off-white to pale yellow
powder.[3][6] Below is a summary of reported solubility values.

Q3: How does pH affect the solubility of enoxacin?

The solubility of enoxacin is highly dependent on pH due to its amphoteric nature.
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« In acidic conditions (pH < 5.3): The piperazinyl group becomes protonated (positively
charged), increasing the molecule's polarity and solubility in agueous media. Enoxacin is
reported to be soluble in glacial acetic acid.[7]

« In alkaline conditions (pH > 8.7): The carboxylic acid group becomes deprotonated
(negatively charged), which also increases its solubility. A common and effective method is to
dissolve enoxacin in a sodium hydroxide solution.[3][4] For example, its solubility is reported
to be as high as 50 mg/mL in 1 M NaOH.[3][4][8]

o At neutral pH (isoelectric point): Solubility is at its minimum because the molecule exists as a
less polar zwitterion.[1]

Q4: 1 need to prepare a stock solution. Is it better to use an organic solvent or adjust the pH?
Both methods are viable, and the best choice depends on your experimental requirements.

e Organic Solvents (e.g., DMSO): This is a common method for preparing a high-concentration
stock solution. The stock can then be diluted into your aqueous experimental medium. It is
crucial to ensure the final concentration of the organic solvent is low enough to not affect the
biological system.[6]

e pH Adjustment (e.g., NaOH): This method creates an organic solvent-free aqueous solution.
It is suitable for experiments where organic solvents are not permissible. However, you must
ensure the final pH of your solution is compatible with your experiment after adding the
dissolved enoxacin.

Q5: My enoxacin precipitates when | dilute my DMSO stock solution into an aqueous buffer.
What can | do?

This is a common issue that occurs when the concentration of enoxacin in the final aqueous
solution exceeds its solubility limit under those specific pH and buffer conditions. Here are
some troubleshooting steps:

o Lower the Final Concentration: The simplest solution is to reduce the final concentration of
enoxacin in your working solution.

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b1671340?utm_src=pdf-body
https://www.chembk.com/en/chem/74011-58-8
https://www.benchchem.com/product/b1671340?utm_src=pdf-body
https://m.chemicalbook.com/ProductChemicalPropertiesCB2403021_EN.htm
https://www.fishersci.ca/shop/products/enoxacin-thermo-scientific/p-7042264
https://m.chemicalbook.com/ProductChemicalPropertiesCB2403021_EN.htm
https://www.fishersci.ca/shop/products/enoxacin-thermo-scientific/p-7042264
https://www.alfa-labotrial.com/product/enoxacin-cas-74011-58-8-600955.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC2810061/
https://cdn.caymanchem.com/cdn/insert/16956.pdf
https://www.benchchem.com/product/b1671340?utm_src=pdf-body
https://www.benchchem.com/product/b1671340?utm_src=pdf-body
https://www.benchchem.com/product/b1671340?utm_src=pdf-body
https://www.benchchem.com/product/b1671340?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671340?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

e Increase DMSO in Final Solution: A slightly higher percentage of DMSO in the final solution
might keep the compound dissolved. However, always be mindful of the tolerance of your
experimental system to the solvent.

o Adjust the Final pH: If your experiment allows, adjusting the pH of the final aqueous buffer to
be either more acidic or more alkaline can significantly increase enoxacin's solubility.

o Use a Different Solvent System: Consider preparing the stock in dimethylformamide (DMF),
which has a reported solubility of approximately 15 mg/mL.[6] Alternatively, explore the use
of co-solvents or surfactants if appropriate for your system.[1]

Q6: How should | store enoxacin solutions?

Aqueous solutions of enoxacin are not recommended for long-term storage. It is best practice
to prepare them fresh. One source suggests not storing aqueous solutions for more than one
day.[6] If you prepare a stock solution in a dry (anhydrous) organic solvent like DMSO, it can be
stored at -20°C or -80°C for longer periods.[9] To avoid degradation from repeated freeze-thaw
cycles, aliquot the stock solution into smaller, single-use volumes.[9]

Data Presentation

ble 1: Physicochemical ies of :

Property Value Reference(s)
Molecular Formula C15H17FN4Os [10]
Molecular Weight 320.32 g/mol [10]

Off-white to pale yellow
Appearance ) ] [31[6]
crystalline solid

Melting Point 220-224 °C [10]
pKa (Strongest Acidic) 5.31-6.04 [2][3]
pKa (Strongest Basic) 8.68 [2]
logP -0.2 [10]
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ble 2: Solubilitv of i : |

Solvent pH Reported Solubility Reference(s)

Water Neutral Insoluble / Very Poorly BI4I5]
Soluble

3.43 mg/mL [2][10]

1.09 mg/mL [2]

0.29 mg/mL (at 25°C) [11]

PBS (Aqueous Buffer) 7.2 ~10 mg/mL [6]

1 M NaOH (Aqueous) Alkaline 50 mg/mL [31[41[8]

Glacial Acetic Acid Acidic Soluble [7]

DMSO N/A 32 mg/mL [9]

~0.1 mg/mL [6]

Dimethylformamide

(DMF) N/A ~15 mg/mL [6]

Methanol N/A Slightly Soluble [3]

Ethanol N/A Insoluble [9]

Note: The variability in reported solubility values may be due to differences in experimental

conditions such as temperature, purity of the compound, and dissolution methodology.

Experimental Protocols

Protocol 1: Preparation of an Enoxacin Stock Solution

using DMSO

This protocol is suitable for creating a concentrated stock solution for subsequent dilution in

agueous media.

e Weighing: Accurately weigh the desired amount of enoxacin powder in a sterile

microcentrifuge tube or vial.
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e Solvent Addition: Add fresh, anhydrous DMSO to the powder to achieve the desired stock
concentration (e.g., 10 mg/mL or 32 mg/mL).[9] Using fresh DMSO is critical, as absorbed
moisture can reduce solubility.[9]

o Dissolution: Vortex the solution vigorously. If the solid does not dissolve completely, gentle
warming in a water bath (37°C) or brief sonication can be used to aid dissolution.[9] Visually
inspect the solution to ensure there are no solid particles remaining.

o Storage: For long-term storage, aliquot the stock solution into single-use volumes to avoid
repeated freeze-thaw cycles. Store at -20°C or -80°C for up to one year.[9]

o Usage: When preparing a working solution, dilute the stock into your aqueous buffer. Add the
stock solution dropwise while vortexing the buffer to prevent localized high concentrations
that can cause precipitation.

Protocol 2: Preparation of an Enoxacin Solution via pH
Adjustment

This protocol creates an organic solvent-free aqueous solution.
» Weighing: Accurately weigh the desired amount of enoxacin powder in a sterile container.

» Solvent Preparation: Prepare a dilute solution of sodium hydroxide (e.g., 0.1 M NaOH). A
higher concentration (e.g., 1 M NaOH) can be used for higher enoxacin concentrations.[8]

e Dissolution: Add the NaOH solution dropwise to the enoxacin powder while stirring or
vortexing until the solid is completely dissolved.

» pH Neutralization (Optional): If required for your experiment, carefully adjust the pH of the
enoxacin solution back towards neutral by adding a dilute acid solution (e.g., 0.1 M HCI).
Perform this step slowly while monitoring the pH with a calibrated pH meter. Be aware that
as the pH approaches the isoelectric point (~pH 7.3), the enoxacin may begin to precipitate.

e Final Volume Adjustment: Add your experimental buffer or water to reach the final desired
volume and concentration.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.selleckchem.com/products/Enoxacin(Penetrex).html
https://www.selleckchem.com/products/Enoxacin(Penetrex).html
https://www.selleckchem.com/products/Enoxacin(Penetrex).html
https://www.selleckchem.com/products/Enoxacin(Penetrex).html
https://www.benchchem.com/product/b1671340?utm_src=pdf-body
https://www.benchchem.com/product/b1671340?utm_src=pdf-body
https://www.benchchem.com/product/b1671340?utm_src=pdf-body
https://www.alfa-labotrial.com/product/enoxacin-cas-74011-58-8-600955.html
https://www.benchchem.com/product/b1671340?utm_src=pdf-body
https://www.benchchem.com/product/b1671340?utm_src=pdf-body
https://www.benchchem.com/product/b1671340?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671340?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

¢ Usage: Use this solution immediately, as aqueous preparations are not recommended for
storage.[6]

Visual Guides
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Diagram 1: Troubleshooting Enoxacin Insolubility

Start: Enoxacin powder
does not dissolve in

aqueous buffer

Protocol 1:
Dissolve in fresh, anhydrous
DMSO to create a stock solution.

Consider alternative methods:
- Co-solvents
- Surfactants
- Salt/cocrystal formation

Protocol 2:
Dissolve in dilute NaOH (e.g., 0.1M).
Adjust pH back towards neutral if needed,
watching for precipitation.

Try one of the following:

No 1. Lower final concentration.

2. Increase final % of DMSO (if tolerated).
3. Adjust final buffer pH.

Success:
Enoxacin is dissolved.

Click to download full resolution via product page

Caption: Troubleshooting workflow for dissolving enoxacin.
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Caption: Relationship between pH, molecular form, and solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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